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Compound of Interest

Compound Name: Dhfr-IN-12

Cat. No.: B12374580 Get Quote

Essential Safety and Handling Guide for Dhfr-IN-12
Disclaimer: A specific Safety Data Sheet (SDS) for Dhfr-IN-12 was not publicly available at the

time of this writing. The following guidance is based on general safety principles for handling

novel, potent chemical compounds and enzyme inhibitors in a research setting. It is imperative

to conduct a site-specific risk assessment and consult with your institution's Environmental

Health and Safety (EHS) department before handling this substance.

Dhfr-IN-12 is identified as a Dihydrofolate Reductase (DHFR) inhibitor with antibacterial

activity. As with any novel chemical compound, especially one designed to be biologically

active, it should be handled with the utmost care, assuming high potency and potential hazards

until more comprehensive toxicological data is available.

Chemical and Physical Properties of Dhfr-IN-12
The following table summarizes the known properties of Dhfr-IN-12. The lack of detailed

physical and toxicological data necessitates a cautious approach to handling.
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Property Value

Molecular Formula C₂₈H₂₅N₅O₃

Molecular Weight 479.53 g/mol

Target Dihydrofolate reductase (DHFR)

Solubility 10 mM in DMSO

Appearance Not specified (assume solid)

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is critical to prevent exposure through inhalation, dermal

contact, and eye contact.[1] The following PPE is recommended when handling Dhfr-IN-12:

Eye and Face Protection: Chemical splash goggles and a face shield should be worn to

protect against splashes and aerosols.[1][2]

Hand Protection: Double gloving is recommended. An inner layer of nitrile gloves should be

worn, with an outer layer of chemically resistant gloves (e.g., butyl rubber or Viton™). Gloves

should be inspected for any signs of degradation before and during use and changed

frequently.[1]

Body Protection: A lab coat, a chemically resistant apron, full-length pants, and closed-toe

shoes are essential to protect the skin.[1][2] For procedures with a higher risk of splashes or

aerosol generation, a chemically resistant suit may be necessary.

Respiratory Protection: All handling of solid Dhfr-IN-12 or solutions should be conducted in a

certified chemical fume hood to prevent inhalation.[1] If there is a potential for exposure

outside of a fume hood, a properly fitted respirator with a combination of organic vapor and

particulate cartridges (e.g., P100/OV) is required.[1]

Operational Plan for Safe Handling
A systematic approach to handling Dhfr-IN-12 is crucial to minimize the risk of exposure.
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Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Dhfr-IN-12 in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be clearly labeled and kept tightly sealed. For long-term

storage, follow the manufacturer's recommendations, which may include refrigeration or

freezing.

Preparation of Solutions
Controlled Environment: All weighing of the solid compound and preparation of stock

solutions must be performed in a chemical fume hood.[1]

Weighing: Use a disposable weighing dish or weigh the compound on glassine paper.

Dissolving: Add the solvent (e.g., DMSO) slowly to the solid to avoid splashing. Ensure the

container is sealed before vortexing or sonicating to fully dissolve the compound.

Experimental Use
Minimize Quantities: Use the smallest amount of Dhfr-IN-12 necessary for the experiment.[1]

Avoid Solo Work: Never work with potent compounds alone. Ensure a colleague is aware of

the work being performed.[1]

Spill Preparedness: Have a spill kit readily available that is appropriate for the solvents being

used. The kit should include absorbent materials, appropriate PPE, and waste disposal bags.

Disposal Plan
All waste contaminated with Dhfr-IN-12 must be treated as hazardous waste.

Waste Segregation
Solid Waste: Contaminated PPE (gloves, apron, etc.), weighing paper, and any other solid

materials should be collected in a dedicated, labeled hazardous waste bag.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled,

leak-proof hazardous waste container. Do not mix with other waste streams unless

compatibility is known.[3]

Sharps Waste: Needles and syringes used to handle Dhfr-IN-12 solutions should be

disposed of in a designated sharps container.

Decontamination
All surfaces and equipment that have come into contact with Dhfr-IN-12 should be

decontaminated. The appropriate decontamination solution will depend on the chemical

stability of Dhfr-IN-12. Consult with your EHS department for a suitable decontamination

procedure.

Final Disposal
All hazardous waste must be disposed of through your institution's EHS-approved waste

management program.[3] Ensure all waste containers are properly labeled with the contents

and associated hazards.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for screening a DHFR inhibitor like Dhfr-
IN-12.
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Caption: A generalized workflow for a DHFR inhibitor screening assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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